Cas no 1270557-38-4 (2-3-(propan-2-yl)phenylazetidine)

• Product Name: 2-3-(propan-2-yl)phenylazetidine
• CAS No: 1270557-38-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6237422
• PubChem ID: 55282635
• Update Time: 2025-05-22

2-3-(propan-2-yl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-3-(propan-2-yl)phenylazetidine
• 2-[3-(propan-2-yl)phenyl]azetidine
• 1270557-38-4
• AKOS006343874
• EN300-1869079

• Inchi： 1S/C12H17N/c1-9(2)10-4-3-5-11(8-10)12-6-7-13-12/h3-5,8-9,12-13H,6-7H2,1-2H3
• InChI Key： QDMWPYIRXLBWCQ-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC=C(C(C)C)C=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-3-(propan-2-yl)phenylazetidine

Comprehensive Overview of 2-3-(propan-2-yl)phenylazetidine (CAS No. 1270557-38-4): Properties, Applications, and Industry Insights

The compound 2-3-(propan-2-yl)phenylazetidine (CAS No. 1270557-38-4) is a specialized organic molecule gaining attention in pharmaceutical and material science research. Its unique structure, featuring an azetidine ring linked to a propan-2-ylphenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with the growing demand for novel neurotherapeutics.

In recent years, the azetidine scaffold has emerged as a privileged structure in medicinal chemistry due to its conformational rigidity and metabolic stability. The incorporation of the propan-2-ylphenyl moiety in 2-3-(propan-2-yl)phenylazetidine enhances lipophilicity, improving blood-brain barrier permeability—a critical factor for CNS drug development. This aligns with trending searches like "blood-brain barrier penetration strategies" and "GPCR-targeted drug design," reflecting industry priorities.

Synthetic routes to 1270557-38-4 often involve Buchwald-Hartwig amination or ring-closing reactions, topics frequently queried in academic databases. The compound’s chiral center also makes it relevant to discussions on stereoselective synthesis, a hotspot in organic chemistry forums. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques commonly searched alongside CAS registry numbers for verification purposes.

Beyond pharmaceuticals, 2-3-(propan-2-yl)phenylazetidine has potential applications in advanced material science. Its rigid-rod structure could contribute to liquid crystal displays (LCDs) or organic semiconductors, areas experiencing rapid growth due to demand for flexible electronics. This connects to popular queries such as "small molecules for OLED materials" and "high-performance organic electronics."

Regulatory and safety profiles of 1270557-38-4 are under continuous evaluation, with researchers emphasizing green chemistry principles in its synthesis. The compound’s logP and solubility data are often requested in patent filings, reflecting commercial interest. As sustainability gains traction, searches for biodegradable intermediates and catalytic synthesis methods highlight the need for eco-friendly approaches to such compounds.

In conclusion, 2-3-(propan-2-yl)phenylazetidine represents a versatile building block bridging multiple disciplines. Its intersection with trending topics like precision medicine, materials informatics, and AI-assisted molecular design ensures its relevance in both academic and industrial settings. Future research may explore its structure-activity relationships (SAR) further, addressing unmet needs in therapeutics and smart materials.